Cas no 1361830-20-7 (4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361830-20-7
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4966472
• Update Time: 2025-05-20

4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-5-3-6(10(16)8(15)4-5)11-9(12(17,18)19)7(14)1-2-20-11/h1-4H
• InChI Key： AOCFCINPUXTFNS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(C(F)(F)F)=C(C=CN=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 360.902044 g/mol
• Monoisotopic Mass: 358.904994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9
• Molecular Weight: 361.0

Additional information on 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

Introduction to 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361830-20-7)

4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1361830-20-7, features a complex aromatic structure that includes chloro and trifluoromethyl substituents, making it a versatile intermediate in synthetic chemistry. The unique combination of these functional groups imparts distinct reactivity and potential applications, particularly in the development of novel bioactive molecules.

The structural framework of 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine consists of a pyridine core substituted with a chloro group at the 4-position and a 2,3,5-trichlorophenyl moiety at the 2-position. Additionally, the 3-position is occupied by a trifluoromethyl group. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The presence of multiple halogen atoms also facilitates various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions, making it a valuable building block for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both chloro and trifluoromethyl groups. These substituents are known to modulate the electronic properties of aromatic rings, influencing binding affinity and selectivity. For instance, studies have shown that trifluoromethyl groups can enhance metabolic stability by resisting oxidative degradation, while chloro groups can improve binding interactions through halogen bonding. This combination makes 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactivity of 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine, researchers have developed novel inhibitors targeting specific kinase families. For example, derivatives of this compound have been explored as inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases. Preliminary studies suggest that these derivatives exhibit potent activity with favorable pharmacokinetic profiles.

Another area where 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine has shown promise is in the development of agrochemicals. The structural features of this compound make it an excellent candidate for designing next-generation pesticides and herbicides. The halogenated aromatic system enhances its bioactivity against pests while minimizing environmental impact. Researchers have reported successful applications of this compound in formulations targeting resistant strains of weeds and insects. Its ability to interact with biological targets at low concentrations further underscores its potential as an effective agrochemical agent.

The synthesis of 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include chlorination reactions to introduce the chloro substituents on the phenyl ring and trifluoromethylation to add the trifluoromethyl group at the 3-position of the pyridine ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's feasibility for large-scale production but also showcase the ingenuity of modern organic chemistry.

From a computational chemistry perspective, 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have helped refine virtual screening protocols for identifying potential drug candidates derived from this scaffold. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

The future prospects for 4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine are vast and multifaceted. Ongoing research aims to expand its applications in therapeutic areas such as antiviral and anti-inflammatory drugs. By modifying its structural framework through combinatorial chemistry approaches, scientists hope to uncover new bioactive derivatives with improved efficacy and reduced side effects. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes for this compound.

In conclusion,4-Chloro-2-(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361830-20-7) represents a significant advancement in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts worldwide.